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Compound of Interest

Compound Name: Methyl 2-ethoxyacetate

Cat. No.: B042190 Get Quote

This guide provides an in-depth overview of the safety and handling precautions for Methyl 2-
ethoxyacetate (CAS No. 17640-26-5). It is intended for researchers, scientists, and

professionals in drug development who may work with this compound. Due to the limited

availability of comprehensive safety and toxicity data for Methyl 2-ethoxyacetate, a

conservative approach to handling is strongly recommended. This document consolidates

available data and outlines best practices based on information for structurally similar

compounds.

Chemical Identification and Properties
Methyl 2-ethoxyacetate is an organic compound with the molecular formula C5H10O3.[1] It is

essential to distinguish it from related, more extensively studied, and more hazardous glycol

ethers such as 2-Methoxyethyl Acetate (CAS 110-49-6) and 2-Ethoxyethyl acetate (CAS 111-

15-9), which are known reproductive toxicants.[2][3]

Table 1: Physical and Chemical Properties of Methyl 2-ethoxyacetate | Property | Value |

Source | | :--- | :--- | :--- | | CAS Number | 17640-26-5 |[1] | | Molecular Formula | C5H10O3 |[1] |

| Molecular Weight | 118.13 g/mol |[1] | | Physical State | Solid | | IUPAC Name | methyl 2-
ethoxyacetate |[1] | | Synonyms | N/A |[1] | | Flash Point | Not applicable | | | Boiling Point |

Data not available | | | Melting Point | Data not available | | | Solubility in Water | Data not

available | | | Vapor Pressure | Data not available | | | Vapor Density | Data not available | | |

LogP (n-octanol/water) | 0.4 |[1] |
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Hazard Identification and Classification
The primary known hazard associated with Methyl 2-ethoxyacetate is acute oral toxicity.[1]

The Globally Harmonized System (GHS) classification provided by the European Chemicals

Agency (ECHA) indicates it is harmful if swallowed.[1]

Table 2: GHS Hazard Classification for Methyl 2-ethoxyacetate

Classification Hazard Statement Pictogram Signal Word

| Acute Toxicity, Oral (Category 4) | H302: Harmful if swallowed | GHS07 | Warning |

Source: ECHA C&L Inventory, Sigma-Aldrich[1]

Precautionary Note: Structurally similar compounds, such as 2-Methoxyethyl Acetate and 2-

Ethoxyethyl acetate, are classified as flammable liquids and may cause damage to fertility or

the unborn child.[2][3] In the absence of specific data for Methyl 2-ethoxyacetate, it is prudent

to handle it as a substance with potential for similar, yet uncharacterized, hazards.

Exposure Controls and Personal Protection
Due to the limited toxicological data, robust exposure controls are critical. The standard

industrial hygiene principle of the "Hierarchy of Controls" should be applied to minimize

potential exposure.
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Hierarchy of Controls for Chemical Safety

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

If elimination/substitution is not feasible

Administrative Controls
(e.g., SOPs, Training)

Supplement with safe work practices

Personal Protective Equipment (PPE)
(Least Effective)

Final barrier to exposure

Click to download full resolution via product page

Caption: Hierarchy of Controls for minimizing chemical exposure.

Engineering Controls:

All work should be conducted in a certified chemical fume hood to minimize inhalation of any

potential vapors or aerosols.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent

exposure.[4]
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Table 3: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standard. A face shield
may be required if there is
a significant risk of
splashes.

Protects against splashes
that can cause eye
irritation.[4]

Skin Protection

Chemical-resistant lab coat.

[4]Chemical-resistant gloves

(e.g., Nitrile). Refer to

manufacturer's resistance

guide for specific breakthrough

times.[4]

Protects skin from accidental

contact.[4]

Respiratory Protection

All manipulations should be

performed within a fume hood.

If engineering controls are

insufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

should be used.

Minimizes inhalation of vapors

or aerosols.[4]

| General Hygiene | Wash hands thoroughly with soap and water after handling.[2] Do not eat,

drink, or smoke in laboratory areas.[3] | Prevents accidental ingestion and contamination. |

Safe Handling and Storage
Handling:

Avoid all contact with the substance.[2]

Use in a well-ventilated area, preferably a chemical fume hood.[5][6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
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Keep away from heat, sparks, open flames, and other ignition sources.[5] Although the

flashpoint is not available, related compounds are flammable.[2][3]

Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Keep containers tightly closed when not in use.[6]

Storage:

Store locked up in a cool, dark, and well-ventilated place.[2]

Keep container tightly closed.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][5]

First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Ingestion

Harmful if swallowed.[1] Do NOT induce
vomiting.[3] Rinse mouth. Call a
physician or poison control center
immediately.[5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If you feel unwell, call

a POISON CENTER or doctor.[2]

Skin Contact

Remove contaminated clothing immediately.[2]

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

irritation develops or persists.[3]
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| Eye Contact | Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or

attention.[2] |

Spill Response:

Evacuate personnel from the immediate area.[5]

Wear appropriate PPE, including respiratory protection.[8]

Absorb the spill with inert, non-combustible material such as sand, silica gel, or universal

binder.[3][8]

Collect the absorbed material into a suitable, closed container for disposal.[3]

Ventilate the area and decontaminate the spill site.[5]

Prevent the spilled material from entering drains or waterways.[2]

Experimental Protocols and Methodologies
The safety data summarized in this guide, such as GHS classifications, are typically derived

from standardized toxicological studies (e.g., OECD guidelines for acute toxicity testing).

However, the specific experimental protocols for Methyl 2-ethoxyacetate are not detailed in

the publicly available literature. Professionals seeking to replicate or validate these findings

would need to consult primary toxicological research databases or commission new studies

following established regulatory guidelines.

Workflow for Safe Handling
The following diagram illustrates a logical workflow for handling Methyl 2-ethoxyacetate safely

in a laboratory setting.
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Safe Handling Workflow for Methyl 2-ethoxyacetate

1. Receive Chemical
- Verify Integrity

- Log in Inventory

2. Storage
- Cool, Dry, Ventilated

- Away from Incompatibles

3. Pre-Use Preparation
- Review SDS

- Hazard Assessment
- Prepare Spill Kit

4. Don PPE
- Goggles, Gloves, Lab Coat

5. Handling
- Inside Fume Hood

- Weigh/Dispense Carefully
- Keep Container Closed

6. Post-Handling
- Decontaminate Work Area

- Doff PPE Correctly

7. Waste Disposal
- Collect in Labeled Container

- Follow Institutional/Local Regulations

8. Personal Hygiene
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe laboratory handling of chemicals.
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Disposal Considerations
Waste materials must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[8] Do not allow the product to reach the sewage system or dispose

of it with household garbage.[8] Contact a licensed professional waste disposal service to

dispose of this material.

Conclusion
Methyl 2-ethoxyacetate is a chemical with limited available safety data, with its primary

established hazard being "Harmful if swallowed".[1] Given the significant health risks, including

reproductive toxicity, associated with structurally similar glycol ethers, a highly cautious

approach is warranted.[2][3] Researchers, scientists, and drug development professionals must

adhere to stringent safety protocols, including the consistent use of engineering controls and

appropriate personal protective equipment, to minimize any potential risk. Always consult the

most recent Safety Data Sheet (SDS) before use and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042190#safety-and-handling-precautions-for-methyl-
2-ethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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